Cas no 1644461-59-5 (1-(3,4-Dihydro-1-methylpyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-propen-1-one)

• Product Name: 1-(3,4-Dihydro-1-methylpyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-propen-1-one
• CAS No: 1644461-59-5
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5403683
• PubChem ID: 132381205
• Update Time: 2025-10-30

1-(3,4-Dihydro-1-methylpyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dihydro-1-methylpyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-propen-1-one
• 1644461-59-5
• Z3488562955
• EN300-6636685
• AKOS033678782
• 1-{1-methyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-2-yl}prop-2-en-1-one

• Inchi： 1S/C11H14N2O/c1-3-11(14)13-8-7-12-6-4-5-10(12)9(13)2/h3-6,9H,1,7-8H2,2H3
• InChI Key： IGGOOKAYYBJOON-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCN2C=CC=C2C1C

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 25.2Ų

Additional information on 1-(3,4-Dihydro-1-methylpyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-propen-1-one

Introduction to 1-(3,4-Dihydro-1-methylpyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-propen-1-one (CAS No. 1644461-59-5)

1-(3,4-Dihydro-1-methylpyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-propen-1-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 1644461-59-5, this molecule represents a promising scaffold for the development of novel therapeutic agents. The compound belongs to the pyrrolopyrazine class, a structural motif that has been extensively studied for its role in modulating various biological pathways. This introduction aims to provide a comprehensive overview of the compound, its chemical characteristics, and its relevance in contemporary pharmaceutical research.

The molecular structure of 1-(3,4-Dihydro-1-methylpyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-propen-1-one features a fused ring system consisting of a pyrrole ring and a pyrazine ring, connected through a methylene bridge. This arrangement creates a rigid framework that can be exploited for selective interactions with biological targets. The presence of a methyl group at the 1-position of the pyrrole ring and an α,β-unsaturated carbonyl group at the 2-position adds further complexity to its chemical behavior. These functional groups are key to its reactivity and potential applications in drug design.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to mimic natural products and exhibit diverse biological activities. Pyrrolopyrazines, in particular, have been identified as valuable scaffolds for the development of drugs targeting neurological disorders, infectious diseases, and cancer. The compound 1-(3,4-Dihydro-1-methylpyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-propen-1-one has been investigated for its potential role in inhibiting enzymes involved in inflammatory pathways. Preliminary studies suggest that it may interact with cyclooxygenase (COX) enzymes, which are known to play a crucial role in the production of prostaglandins and other mediators of inflammation.

The synthesis of 1-(3,4-Dihydro-1-methylpyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-propen-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriately substituted pyrrole derivatives with hydrazine hydrate to form the pyrrolopyrazine core. Subsequent functionalization at the 2-position with an α,β-unsaturated carbonyl group is achieved through reactions such as Michael addition or aldol condensation. The introduction of the methyl group at the 3-position of the pyrrole ring can be accomplished via methylation reactions using reagents like methyl iodide or dimethyl sulfate.

The pharmacological profile of 1-(3,4-Dihydro-1-methylpyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-propen-1-one has been evaluated in various in vitro and in vivo models. Studies have shown that it exhibits moderate inhibitory activity against COX enzymes, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may have effects on other enzymes such as lipoxygenases (LOX) and cyclooxygenase-2 (COX-2), which are also involved in inflammatory responses. These findings make it an attractive candidate for further investigation as a lead compound for drug development.

The structural flexibility of 1-(3,4-Dihydro-1-methylpyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-propen-1-one allows for modifications that can enhance its pharmacological properties. By introducing different substituents at various positions on the molecule, researchers can fine-tune its binding affinity and selectivity towards specific biological targets. For instance, replacing the methyl group at the 3-position with other alkyl or aryl groups could alter its metabolic stability and bioavailability. Similarly, modifications at the 2-position could enhance its interaction with COX enzymes or other therapeutic targets.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 1-(3,4-Dihydro-1-methylpyrrolo[1,2-a]pyrazin-2(1H)-yl)-2-propen-1-one. Molecular docking studies have been used to predict how this compound might bind to biological targets such as COX enzymes or other relevant proteins. These virtual screening methods help identify promising candidates for further experimental validation without the need for extensive wet chemistry trials. This approach has significantly reduced the time and cost associated with drug discovery processes.

The potential therapeutic applications of CAS No. 1644461-59-5 extend beyond anti-inflammatory uses. Given its structural similarity to known bioactive molecules, it may also exhibit properties relevant to other therapeutic areas such as antiviral or anticancer activities. Further research is needed to fully elucidate its spectrum of biological activities and explore new avenues for drug development. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, ��⁻(³⁴-Dihydro¹⁻methylpirrolol¹²⁰a¹²⁹azin²⁻¹ᴴ)²propen¹⁻one represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activities make it an attractive scaffold for developing novel therapeutic agents. Continued investigation into its pharmacological properties and synthetic modifications will likely uncover new opportunities for treating various diseases.